Cas no 1780915-08-3 (3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole)

3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with bromo, cyclopropyl, and methyl functional groups. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo substituent enhances its utility in cross-coupling reactions, while the cyclopropyl group contributes to steric and electronic modulation. The methyl group at the 1-position stabilizes the triazole ring, improving handling and storage stability. Its well-defined molecular architecture allows for precise functionalization, facilitating the development of targeted bioactive molecules. This compound is particularly useful in medicinal chemistry for the design of enzyme inhibitors and other biologically active agents.

3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole structure

1780915-08-3 structure

Product Name:3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole

CAS No:1780915-08-3

MF:C₆H₈BrN₃

MW:202.051819801331

CID:4704932

PubChem ID:71204291

Update Time:2025-05-27

3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole
- 1H-1,2,4-triazole, 3-bromo-5-cyclopropyl-1-methyl-
- Inchi： 1S/C6H8BrN3/c1-10-5(4-2-3-4)8-6(7)9-10/h4H,2-3H2,1H3
- InChI Key： OBDALHQLCSZVQA-UHFFFAOYSA-N
- SMILES： BrC1=NN(C)C(C2CC2)=N1

Computed Properties

Exact Mass: 200.99016 g/mol
Monoisotopic Mass: 200.99016 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 202.05
XLogP3: 1.6
Topological Polar Surface Area: 30.7

3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole Pricemore >>

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